(3e)-2,6-Dioxo-6-Phenylhex-3-Enoate

• Molecular Formula: C12H9O4-
• Molecular Weight: 217.2 g/mol
• IUPAC Name: (E)-2,6-dioxo-6-phenylhex-3-enoate
• InChI: InChI=1S/C12H10O4/c13-10(9-5-2-1-3-6-9)7-4-8-11(14)12(15)16/h1-6,8H,7H2,(H,15,16)/p-1/b8-4+
• InChI Key: QPGAZPBFRAAJBD-XBXARRHUSA-M
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)C/C=C/C(=O)C(=O)[O-]
• SMILES: C1=CC=C(C=C1)C(=O)CC=CC(=O)C(=O)[O-]

Description

2,6-dioxo-6-phenylhexa-3-enoate(1-) is a dioxo monocarboxylic acid anion that is the conjugate base of 2,6-dioxo-6-phenylhexa-3-enoic acid, arising from deprotonation of the carboxy group;  major species at pH 7.3. It is a conjugate acid of a 2,6-dioxo-6-phenylhexa-3-enoic acid. It is a tautomer of a 2-hydroxy-6-oxo-6-phenylhexa-2,4-dienoate.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Novel Compounds : The compound (3e)-2,6-Dioxo-6-Phenylhex-3-Enoate has been used in the synthesis of various novel compounds. For instance, it was used in the synthesis of a series of 1,3,5-trisubstituted pyrazoles, which have potential as hypoglycemic agents (H. Mokhtar & S. M. El‐Khawass, 1988).

• Regioselectivity in Coupling Reactions : Studies have shown its involvement in Pd(0)-catalyzed coupling reactions, demonstrating high regio- and stereoselectivity. These reactions yielded various phenylhex-enoates and enitriles, offering insights into the regioselectivity of these chemical processes (Ma, Zhang, Yu, & Xia, 2000).

• Total Synthesis of Hexoses : The compound played a role in the total synthesis of 3-deoxy and 3,6-dideoxy-dl-hexoses, highlighting its utility in complex organic syntheses (M. Chmielewski, 1980).

Biochemical and Biotechnological Applications

• Functional Polyhydroxyalkanoates Production : It has been used in engineered Halomonas bluephagenesis for producing functional Polyhydroxyalkanoates (PHA), which are crucial in medical applications due to their biocompatibility and biodegradability (Linping Yu et al., 2020).

• Enoate Reductase Activity : The compound's derivatives have shown enoate reductase activity in biotransformation processes mediated by Pleurotus ostreatus, indicating its significance in enzymatic reactions and potential industrial applications (A. Skrobiszewski, Ogórek, Pląskowska, & Gładkowski, 2013).

Analytical Chemistry Applications

• Identification of Impurities in Pharmaceuticals : In pharmaceutical analysis, the compound has been instrumental in identifying trace colored impurities in drug substances, showcasing its role in ensuring the quality and safety of pharmaceutical products (Peng Wang et al., 2005).